Cas no 1353944-21-4 (Cyclopropyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester)

• Product Name: Cyclopropyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• CAS No: 1353944-21-4
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 2163522
• Update Time: 2025-10-29

Cyclopropyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• (1R,4R)-Cyclopropyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• tert-Butyl cyclopropyl(4-((2-hydroxyethyl)amino)cyclohexyl)carbamate
• AM92092
• AM101992
• Cyclopropyl-[4-(2-hydroxyethylamino)cyclohexyl]carbamic acid tert-butyl ester
• (1R,4R)-Cyclopropyl-[4-(2-hydroxyethylamino)cyclohexyl]carbamic acid tert-butyl ester
• 2-Methyl-2-propanyl cyclop

• Inchi： 1S/C16H30N2O3/c1-16(2,3)21-15(20)18(14-8-9-14)13-6-4-12(5-7-13)17-10-11-19/h12-14,17,19H,4-11H2,1-3H3
• InChI Key： UIMUSTUGVZRPQE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C1CCC(CC1)NCCO)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 342
• Topological Polar Surface Area: 61.8

Additional information on Cyclopropyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester

Cyclopropyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester (CAS No. 1353944-21-4): A Comprehensive Overview

Cyclopropyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester (CAS No. 1353944-21-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of carbamic acid with a unique structural configuration that includes a cyclopropyl group, a cyclohexyl ring, and a tert-butyl ester moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The cyclopropyl group in the structure of Cyclopropyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester is known for its high reactivity due to the strain inherent in the three-membered ring. This strain can influence the compound's reactivity and stability, which are crucial factors in its potential therapeutic applications. The cyclohexyl ring, on the other hand, provides a rigid scaffold that can enhance the compound's conformational stability and improve its binding affinity to specific biological targets.

The 2-hydroxy-ethylamino substituent is particularly noteworthy for its ability to form hydrogen bonds, which can significantly enhance the compound's solubility and interactions with biological macromolecules. This functional group is often associated with improved pharmacokinetic properties, such as increased bioavailability and reduced toxicity. The tert-butyl ester moiety, meanwhile, serves as a protecting group that can be selectively cleaved under specific conditions, allowing for controlled release of the active compound in vivo.

Recent studies have highlighted the potential of Cyclopropyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, Cyclopropyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester has also been investigated for its neuroprotective effects. Studies conducted at leading pharmaceutical research institutions have demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis, making it a potential therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of Cyclopropyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester has been extensively studied to optimize its therapeutic potential. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a moderate plasma half-life, which allows for sustained therapeutic effects without frequent dosing. Moreover, its low toxicity profile makes it suitable for long-term use in chronic conditions.

In terms of clinical development, several Phase I and Phase II trials have been initiated to evaluate the safety and efficacy of Cyclopropyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential in larger patient populations.

The synthesis of Cyclopropyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the cyclopropyl ring through ring-closing metathesis (RCM), followed by selective functionalization of the cyclohexyl ring and introduction of the hydroxyethylamine substituent. The final step involves esterification with tert-butanol to form the desired product.

In conclusion, Cyclopropyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester (CAS No. 1353944-21-4) is a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for addressing unmet medical needs in various disease areas.